Cas no 1550662-56-0 (2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol)

• Product Name: 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol
• CAS No: 1550662-56-0
• MF: C₁₀H₇F₃N₂O₂
• MW: 244.169992685318
• MDL: MFCD25257958
• CID: 4605529
• PubChem ID: 136327782
• Update Time: 2025-10-28

2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol Chemical and Physical Properties

Names and Identifiers

• 2-METHYL-6-[3-(TRIFLUOROMETHYL)-1,2,4-OXADIAZOL-5-YL]PHENOL
• 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol

• MDL： MFCD25257958
• Inchi： 1S/C10H7F3N2O2/c1-5-3-2-4-6(7(5)16)8-14-9(15-17-8)10(11,12)13/h2-4,16H,1H3
• InChI Key： GUYYNMBLVSOYGB-UHFFFAOYSA-N
• SMILES： C1(O)=C(C2ON=C(C(F)(F)F)N=2)C=CC=C1C

Additional information on 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol

Exploring the Properties and Applications of 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol (CAS No. 1550662-56-0)

The compound 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol (CAS No. 1550662-56-0) is a specialized chemical entity that has garnered attention in various research and industrial applications. This molecule features a unique combination of a phenol group and a 1,2,4-oxadiazole ring, substituted with a trifluoromethyl group, which enhances its chemical reactivity and stability. Researchers and industry professionals are increasingly interested in this compound due to its potential in pharmaceuticals, agrochemicals, and material science.

One of the key structural features of 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol is the presence of the oxadiazole ring, a heterocyclic moiety known for its versatility in medicinal chemistry. The trifluoromethyl group further augments the compound's lipophilicity, making it a candidate for drug design where membrane permeability is crucial. Recent studies have explored its role as a building block in the synthesis of bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In the agrochemical sector, 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol has shown promise as a precursor for novel pesticides and herbicides. The oxadiazole scaffold is known to exhibit herbicidal and insecticidal properties, and the addition of the trifluoromethyl group can enhance these effects. This has led to increased research into its potential for sustainable crop protection solutions, aligning with the global demand for environmentally friendly agricultural chemicals.

Material science is another field where 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol finds applications. Its unique electronic properties, derived from the oxadiazole and trifluoromethyl groups, make it suitable for use in organic electronics, such as OLEDs (organic light-emitting diodes) and photovoltaic devices. Researchers are investigating its potential as a charge-transport material or a luminescent component, leveraging its stability and efficiency under various conditions.

The synthesis of 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol typically involves multi-step organic reactions, including cyclization and functional group transformations. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve yield and purity. These innovations are critical for scaling up production to meet industrial demands while maintaining cost-effectiveness.

From a regulatory perspective, 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol is subject to standard safety and handling protocols applicable to laboratory chemicals. While it is not classified as a hazardous material under current guidelines, proper storage and handling are essential to ensure workplace safety. Researchers are encouraged to consult material safety data sheets (MSDS) and adhere to best practices when working with this compound.

The market for 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol is expected to grow, driven by its expanding applications in pharmaceuticals and agrochemicals. Industry reports highlight a rising demand for heterocyclic compounds with trifluoromethyl substitutions, reflecting broader trends in chemical innovation. Companies specializing in fine chemicals and custom synthesis are actively developing scalable production methods to cater to this demand.

In conclusion, 2-methyl-6-3-(trifluoromethyl)-1,2,4-oxadiazol-5-ylphenol (CAS No. 1550662-56-0) represents a versatile and valuable compound with wide-ranging applications. Its unique structural features, including the oxadiazole ring and trifluoromethyl group, contribute to its utility in drug discovery, agrochemical development, and advanced materials. As research continues to uncover new possibilities, this compound is poised to play a significant role in the future of chemical innovation.